Cas no 2170694-04-7 (IRAK4-IN-21)

• Product Name: IRAK4-IN-21
• CAS No: 2170694-04-7
• MF: C₂₈H₂₈FN₇O₂
• MW: 513.57
• CID: 5147076
• PubChem ID: 132256209
• Update Time: 2025-10-06

IRAK4-IN-21 Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-5-ene-2-carboxamide, 3-[[5-(5-fluoro-3-pyridinyl)-2-[[3-(1-pyrrolidinylcarbonyl)phenyl]amino]-4-pyrimidinyl]amino]-, (1S,2S,3R,4R)-
• IRAK4-IN-21
• CHEMBL5079737
• BDBM50582257
• 2170694-04-7
• CS-0611246
• DA-64494
• SCHEMBL19742924
• (1S,2S,3R,4R)-3-[[5-(5-fluoropyridin-3-yl)-2-[3-(pyrrolidine-1-carbonyl)anilino]pyrimidin-4-yl]amino]bicyclo[2.2.1]hept-5-ene-2-carboxamide
• HY-151363

• Inchi： 1S/C28H28FN7O2/c29-20-11-19(13-31-14-20)22-15-32-28(33-21-5-3-4-18(12-21)27(38)36-8-1-2-9-36)35-26(22)34-24-17-7-6-16(10-17)23(24)25(30)37/h3-7,11-17,23-24H,1-2,8-10H2,(H2,30,37)(H2,32,33,34,35)/t16-,17+,23+,24-/m1/s1
• InChI Key： KYNJAMYDYPTYDZ-GCRLEYHISA-N
• SMILES： [C@]12([H])C[C@]([H])(C=C1)[C@@H](NC1C(C3=CC(F)=CN=C3)=CN=C(NC3=CC=CC(C(N4CCCC4)=O)=C3)N=1)[C@H]2C(N)=O

Computed Properties

• Exact Mass: 513.22885132g/mol
• Monoisotopic Mass: 513.22885132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 898
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 126Ų

Additional information on IRAK4-IN-21

IRAK4-IN-21: A Promising Compound in the Field of Immunology and Oncology

The compound with CAS No. 2170694-04-7, commonly referred to as IRAK4-IN-21, has emerged as a significant player in the realm of pharmacological research. This molecule, which targets the Interleukin-1 Receptor-associated Kinase 4 (IRAK4), has garnered substantial attention due to its potential therapeutic applications in treating inflammatory diseases and certain types of cancer. In this article, we will delve into the properties, mechanisms, and latest research findings surrounding IRAK4-IN-21.

IRAK4-IN-21 is a small-molecule inhibitor designed to specifically target IRAK4, a key player in the Toll-like receptor (TLR) and interleukin-1 receptor (IL-1R) signaling pathways. These pathways are central to the immune response, playing a crucial role in both innate and adaptive immunity. Dysregulation of these pathways has been implicated in various inflammatory disorders, such as rheumatoid arthritis, inflammatory bowel disease (IBD), and psoriasis. Additionally, IRAK4 has been found to contribute to the progression of certain cancers by promoting tumor growth and metastasis.

Recent studies have highlighted the potential of IRAK4-IN-21 as a therapeutic agent. For instance, preclinical trials have demonstrated its ability to suppress inflammation by inhibiting the activation of NF-kB, a transcription factor that drives the expression of pro-inflammatory cytokines. Furthermore, IRAK4-IN-21 has shown promise in reducing tumor growth in models of breast and colorectal cancer by targeting cancer stem cells and enhancing the efficacy of chemotherapy.

The development of IRAK4-IN-21 represents a significant advancement in precision medicine. Unlike traditional therapies that broadly suppress the immune system, this compound offers a more targeted approach by specifically inhibiting IRAK4. This selectivity minimizes off-target effects and reduces the risk of adverse reactions. Moreover, IRAK4-IN-21 has exhibited favorable pharmacokinetic properties, including good bioavailability and prolonged half-life, which are essential for effective therapeutic outcomes.

One of the most exciting aspects of IRAK4-IN-21 is its potential for combination therapy. Researchers are exploring its synergistic effects with other immunotherapies, such as checkpoint inhibitors and targeted therapies. Early results suggest that combining IRAK4-IN-21 with anti-PD-1 antibodies could enhance anti-tumor immunity by modulating the tumor microenvironment. This approach holds great promise for improving treatment responses in patients with refractory cancers.

In terms of clinical development, IRAK4-IN-21 is currently undergoing Phase I/II clinical trials to assess its safety, tolerability, and efficacy in patients with various inflammatory diseases and solid tumors. Early data from these trials have been encouraging, with participants showing significant reductions in disease activity and improved quality of life.

Despite its promising profile, there are challenges associated with IRAK4-IN-21 that warrant further investigation. For instance, long-term use may lead to resistance or tolerance mechanisms that diminish its effectiveness. Additionally, while its selectivity for IRAK4 reduces off-target effects, there is still a need to monitor for potential adverse events related to prolonged inhibition of this kinase.

In conclusion, IRAK4-IN-21, with CAS No. 2170694-04-7, represents a groundbreaking advancement in the field of immunology and oncology. Its ability to selectively inhibit IRAK4 offers new hope for patients suffering from inflammatory diseases and cancers that are resistant to conventional therapies. As research continues to uncover its full potential, IRAK4-IN-21 stands at the forefront of innovative drug development.